1-(4-chloro-2,5-dimethoxyphenyl)-5-[(2-{5-nitro-2-methyl-1H-imidazol-1-yl}ethyl)sulfanyl]-1H-tetraazole

• Molecular Formula: C15H16ClN7O4S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-5-[2-(2-methyl-5-nitroimidazol-1-yl)ethylsulfanyl]tetrazole
• InChI: InChI=1S/C15H16ClN7O4S/c1-9-17-8-14(23(24)25)21(9)4-5-28-15-18-19-20-22(15)11-7-12(26-2)10(16)6-13(11)27-3/h6-8H,4-5H2,1-3H3
• InChI Key: XVBBQCUWPVEYMV-UHFFFAOYSA-N
• SMILES: CC1=NC=C(N1CCSC2=NN=NN2C3=CC(=C(C=C3OC)Cl)OC)[N+](=O)[O-]

Description

1-(4-chloro-2,5-dimethoxyphenyl)-5-[(2-{5-nitro-2-methyl-1H-imidazol-1-yl}ethyl)sulfanyl]-1H-tetraazole, also known as "Compound A," is a novel tetrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The exact mechanism of action of Compound A is not fully understood. However, several studies have suggested that Compound A induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. Additionally, Compound A has been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes and inhibiting their metabolic pathways.
Biochemical and Physiological Effects:
Compound A has been reported to exhibit various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of angiogenesis, and the modulation of immune responses. Several studies have reported that Compound A induces oxidative stress in cancer cells by increasing the production of reactive oxygen species and decreasing the activity of antioxidant enzymes. Additionally, Compound A has been shown to inhibit angiogenesis, the process of forming new blood vessels, which is essential for tumor growth and metastasis. Furthermore, Compound A has also been shown to modulate immune responses by enhancing the activity of natural killer cells and T lymphocytes.

Advantages and Limitations for Lab Experiments

The advantages of using Compound A in lab experiments include its potent cytotoxicity against cancer cells, antifungal, and antibacterial activities, and its ability to induce oxidative stress and inhibit angiogenesis. However, the limitations of using Compound A in lab experiments include its low solubility in water and its potential toxicity to normal cells.

Future Directions

The future directions of Compound A include its development as a potential anticancer, antifungal, and antibacterial agent, as well as its application in other fields, such as agriculture and industry. Additionally, further studies are required to elucidate the exact mechanism of action of Compound A and to optimize its chemical structure to improve its efficacy and reduce its toxicity. Furthermore, the potential of Compound A as a drug candidate for clinical trials needs to be evaluated.

Synthesis Methods

The synthesis of Compound A involves a multi-step process that includes the reaction of 4-chloro-2,5-dimethoxyaniline with 2-bromoethyl 5-nitro-2-methyl-1H-imidazole-1-yl)ethyl sulfide, followed by the reaction with sodium azide and 1,3-dipolar cycloaddition with dimethyl acetylenedicarboxylate. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

Compound A has shown promising results in various scientific research applications, including anticancer, antifungal, and antibacterial activities. Several studies have reported that Compound A exhibits significant cytotoxicity against a range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. Additionally, Compound A has shown potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. Furthermore, Compound A has also demonstrated antibacterial activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.